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Known Experimental Data for DCE-GS

The table below summarizes the key experimental findings for S-(1,2-Dicarboxyethyl)glutathione from the

available literature:

Assay/Model

Observed Effect

Dosage/Concentration Key Findings

In vivo: Experimental
conjunctival edema
in rats [1]

In vitro: Histamine
release from rat mast
cells [1]

Anti-inflammatory

Inhibition of
histamine release

3 mg/kg (intravenous) Inhibited edema formation
by up to 30%.
1 mmol/L Inhibited histamine release

by up to 96%.

In vivo: Anaphylactic  Antianaphylactic 30 mg/kg (injection) Inhibited color deposition (a
reaction in rats [1] measure of the reaction) by
up to 43%.
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Assay/Model Observed Effect DosagelConcentration Key Findings
Study on synthesized Efficacy Not Specified No other peptide had
analogues [1] comparison stronger effects; "little

structure-activity
relationship” was found.

Reported Experimental Protocols

The following methodologies are based on the experiments cited in the search results.

¢ Conjunctival Edema Assay in Rats [1]: An experimental conjunctival edema was induced in rats via

an injection of carrageenan. The test peptide (DCE-GS) was administered intravenously prior to the
carrageenan challenge. The anti-inflammatory effect was evaluated by measuring the inhibition of
edema formation.

¢ Histamine Release Inhibition from Mast Cells [1]: Histamine release from rat mast cells was

induced by the compound 48/80. The test peptide was added to the mast cells before the addition of

the inducer. The percentage inhibition of histamine release was then measured.

¢ Antianaphylactic Effect in Rats [1]: An anaphylactic reaction was induced in rats using an antibody
against chicken egg albumin. The test peptide was injected prior to the administration of the antigen.

The inhibitory effect was quantified by measuring the reduction in color deposition.

Mechanistic and Structural Context

The search results also provide insights into the formation and interactions of DCE-GS, which are crucial for

understanding its biological role.

e Formation Pathway: DCE-GS, also known as succinicGSH, can be formed through a non-
enzymatic reaction between the cellular antioxidant glutathione (GSH) and the metabolic
intermediate fumarate. This reaction is prominent in cells where fumarate accumulates, such as in

those deficient in the enzyme fumarate hydratase (FH) [2]. The diagram below illustrates this process

and the key experimental findings.
e Structural Interaction: A study resolving the X-ray crystal structure of DCE-GS bound to the active

site of human aldose reductase (AR) showed that the distal carboxylate group of the dicarboxyethyl

moiety interacts with conserved anion-binding site residues (Tyr48, His110, Trp111) in the enzyme

3],
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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